Cas no 36081-87-5 (Benzoic acid, 2-(1,1,2,2-tetrafluoro-2-phenylethyl)-)

• Product Name: Benzoic acid, 2-(1,1,2,2-tetrafluoro-2-phenylethyl)-
• CAS No: 36081-87-5
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 1475498
• Update Time: 2024-08-24

Benzoic acid, 2-(1,1,2,2-tetrafluoro-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1,1,2,2-tetrafluoro-2-phenylethyl)-

• Inchi： 1S/C15H10F4O2/c16-14(17,10-6-2-1-3-7-10)15(18,19)12-9-5-4-8-11(12)13(20)21/h1-9H,(H,20,21)
• InChI Key： KLMWVMNRVAMRMO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(F)(F)C(F)(F)C1=CC=CC=C1

Computed Properties

• Exact Mass: 298.0617

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 360.3±42.0 °C(Predicted)
• PSA: 37.3
• pka: 3.43±0.36(Predicted)